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Compound of Interest

Compound Name: Zeteletinib hemiadipate

Cat. No.: B10832660

Application Note & Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction

Zeteletinib (also known as BOS-172738 and DS-5010) is a potent and selective, orally active
inhibitor of the RET (Rearranged during Transfection) receptor tyrosine kinase.[1][2][3] It has
demonstrated significant activity against wild-type RET, as well as various RET fusions and
mutations, including the M918T, V804M, and V804L gatekeeper mutations.[1][4] This document
provides detailed protocols for key in vitro assays to characterize the activity of Zeteletinib
hemiadipate, including a biochemical kinase inhibition assay, a cell-based proliferation assay,
and a Western blot analysis to investigate the downstream signaling effects.

Data Presentation

Table 1: Biochemical Potency of Zeteletinib Against RET
Kinase

Target Assay Format IC50 (nM)
Wild-type RET Biochemical Kinase Assay Single-digit nanomolar[1]
RET (V804L) Biochemical Kinase Assay Single-digit nanomolar[1]
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Table 2: In Vitro Cellular Activity of Zeteletinil

Cell Line Cancer Type RET Alteration  Assay IC50 (pM)
Colorectal Proliferation

CR1520 NCOA4-RET 0.5[4]
Cancer Assay
Normal Proliferation

HUVEC _ - 2.9[4]
Endothelial Assay

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Zeteletinib Hemiadipate: In Vitro Assay Protocols for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10832660#zeteletinib-hemiadipate-in-vitro-assay-
protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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